N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-cyanobenzamide
• InChI: InChI=1S/C16H19N7O/c1-22(2)15-19-13(20-16(21-15)23(3)4)10-18-14(24)12-7-5-6-11(8-12)9-17/h5-8H,10H2,1-4H3,(H,18,24)
• InChI Key: JONNRDCLUBOHES-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)C2=CC=CC(=C2)C#N)N(C)C
• Molecular Formula: C16H19N7O
• Molecular Weight: 325.37 g/mol

Description

N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide (N-DMTBA) is a novel triazinone-based small molecule with a wide range of potential applications in scientific research. It has been widely used in the fields of biochemistry, physiology, and pharmacology due to its interesting biological properties and its ability to interact with a variety of biological targets. N-DMTBA is a promising compound for further research and development in the field of drug discovery and drug development.

Scientific Research Applications

N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide has been used in a variety of scientific research applications due to its interesting biological properties and its ability to interact with a variety of biological targets. N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide has been used as a fluorescent probe for the detection of metal ions and as a fluorescent dye for the visualization of biological structures. It has also been used as a fluorescent label for the detection of proteins, peptides, and nucleic acids. In addition, N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide has been used as a reagent for the synthesis of other small molecules and as a substrate for the synthesis of peptides.

Mechanism of Action

The mechanism of action of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is not fully understood. However, it is believed that the triazinone moiety of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is responsible for its biological activity. It is believed that the triazinone moiety of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is able to interact with a variety of biological targets, including proteins, peptides, and nucleic acids. In addition, the triazinone moiety of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is believed to be able to interact with metal ions, which may be responsible for its fluorescent properties.
Biochemical and Physiological Effects
N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to interact with a variety of biological targets, including proteins, peptides, and nucleic acids. In addition, N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide has been shown to interact with metal ions, which may be responsible for its fluorescent properties. N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide has also been shown to have cytotoxic effects on a variety of cell lines, including cancer cells.

Advantages and Limitations for Lab Experiments

The use of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide in laboratory experiments has a number of advantages and limitations. One of the advantages of using N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is that it is relatively inexpensive and easy to synthesize. In addition, N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is a relatively stable molecule, which makes it suitable for use in a variety of laboratory experiments. One of the limitations of using N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide is that it is not water-soluble, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for the use of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide in scientific research. One potential future direction is the use of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide as a fluorescent probe for the detection of metal ions. Another potential future direction is the use of N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide as a fluorescent label for the visualization of biological structures. In addition, N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide could be used as a reagent for the synthesis of other small molecules and as a substrate for the synthesis of peptides. Finally, N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide could be used in drug discovery and drug development, as it has been shown to have cytotoxic effects on a variety of cell lines, including cancer cells.

Synthesis Methods

N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide can be synthesized by a variety of methods, including the synthesis of the starting material, 4,6-bis(dimethylamino)-1,3,5-triazin-2-yl chloride, followed by a reaction with 3-cyanobenzamide. The synthesis of 4,6-bis(dimethylamino)-1,3,5-triazin-2-yl chloride involves the reaction of 4,6-dichloro-1,3,5-triazin-2-yl chloride with dimethylamine in an aqueous medium. The reaction of 4,6-bis(dimethylamino)-1,3,5-triazin-2-yl chloride with 3-cyanobenzamide in aqueous medium yields N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3-cyanobenzamide.